BENGHE Foundational & Exploratory

Check Availability & Pricing

01918: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 01918

cat. No.: 87910220

An In-depth Examination of the Chemical Structure, Properties, and Pharmacological Activity of
the GPR55/GPR18 Antagonist

Introduction

01918 is a synthetic, small-molecule compound that has emerged as a critical pharmacological
tool for investigating the roles of the orphan G protein-coupled receptors GPR55 and GPR18.
As a cannabidiol analog, it has been instrumental in deconvoluting the complex signaling
pathways associated with these receptors, which are implicated in a variety of physiological
and pathological processes. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and pharmacological characteristics of 01918,
intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

01918 is a derivative of cannabidiol, characterized by a dimethoxy-methyl-benzene moiety
linked to a methyl-methylethenyl-cyclohexene ring.

Chemical Structure:
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Identifier Value

1,3-Dimethoxy-5-methyl-2-[(1R,6R)-3-methyl-6-

IUPAC Name (1-methylethenyl)-2-cyclohexen-1-yllbenzene[1]
[2](3]

CAS Number 536697-79-7[1][2]

Molecular Formula C19H2602[1][2]

Molecular Weight 286.4 g/mol [1]

COC1=CC(C)=CC(OC)=C1[C@H]2--INVALID-
LINK--CCC(C)=C2[1]

SMILES

INChI=1S/C19H2602/c1-12(2)15-8-7-13(3)9-
InChl 16(15)19-17(20-5)10-14(4)11-18(19)21-6/h9-
11,15-16H,1,7-8H2,2-6H3/t15-,16+/m0/s1[1]

Physicochemical Properties

Limited information is available regarding the detailed physicochemical properties of 01918. It
is most commonly supplied as a solution in methyl acetate.

Property Value Source

) Supplied as a solution in
Physical Form [4]
methyl acetate.

- DMF: ~30 mg/mL- DMSO:
~30 mg/mL- Ethanol: ~30

Solubility mg/mL- Ethanol:PBS (pH 7.2) [1114]
(1:1): ~0.5 mg/mL- Sparingly

soluble in aqueous buffers.

Storage Store at -20°C. [4]

> 5 years (as supplied in
Stabilit 4
Y methyl acetate). 4]
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Pharmacological Properties

01918 is a versatile pharmacological tool with antagonist activity at GPR55 and GPR18, and
inhibitory effects on large-conductance calcium-activated potassium (BKCa) channels. It is
notably selective, showing no binding affinity for the canonical cannabinoid receptors CB1 and
CB2 at concentrations up to 30 uM[3][5].

GPR55 Antagonism

01918 is widely recognized as a putative antagonist of GPR55, an orphan receptor implicated
in various physiological processes, including inflammation, pain, and cancer. It is often used to
block the effects of GPR55 agonists like lysophosphatidylinositol (LPI) and O-1602.

GPR18 Antagonism and Biased Agonism

01918 also acts as an antagonist at GPR18, another orphan receptor that is activated by N-
arachidonyl glycine (NAGIly). However, the interaction of 01918 with GPR18 is complex. Some
studies have demonstrated that 01918 can act as a biased agonist, stimulating Gai/o and Gag-
mediated signaling pathways, leading to calcium mobilization and ERK1/2 phosphorylation,
without recruiting [3-arrestin[6][7][8].

BKCa Channel Inhibition

Subsequent research has revealed that 01918 is a potent inhibitor of large-conductance
calcium-activated potassium (BKCa) channels[9][10]. This activity should be considered when
interpreting experimental results, as it may contribute to the observed physiological effects
independently of GPR55 or GPR18 modulation.

Quantitative Pharmacological Data

The following table summarizes the available quantitative data on the pharmacological activity
of 01918.
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Target Assay Parameter Value Reference

Vasorelaxation of

Endothelial rat mesenteric
Cannabinoid artery
] pA2 5.66 + 0.06 [11]

Receptor (antagonism of
(putative GPR55)  abnormal-

cannabidiol)

CAMP assay
GPR52 (inverse ICso0 <4.8 yM [12]

agonism)
CB1/CB2 Radioligand o o No binding up to

o Binding Affinity [31[5]

Receptors binding 30 uM

Signaling Pathways

01918 modulates distinct signaling cascades through its interaction with GPR55 and GPR18.

GPRS55 Signaling Pathway

Activation of GPR55 is known to couple to Gaqg, Gal2, and Gal3 proteins. This leads to the
activation of RhoA and phospholipase C (PLC), culminating in the mobilization of intracellular
calcium from endoplasmic reticulum stores.

Binds to
1P3R

Endoplasmic
Reticulum (ER)

drolyzes
\>

Click to download full resolution via product page

Caption: GPR55 signaling cascade leading to intracellular calcium release.
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GPR18 Signaling Pathway (Biased Agonism)

01918's interaction with GPR18 can lead to biased agonism. It activates Gai/o and Gaq
pathways, resulting in intracellular calcium mobilization and phosphorylation of ERK1/2, but
does not induce B-arrestin recruitment, a pathway activated by other GPR18 agonists like A®-
THC.

Ligands C)/V Ca2* Mobilization

Activates

01918 Activates (Biased) \
ERK1/2
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Caption: Biased agonism of 01918 at the GPR18 receptor.

Experimental Protocols

The following sections outline the general methodologies for key experiments used to
characterize the activity of 01918.

Calcium Mobilization Assay

This assay is used to measure the increase in intracellular calcium concentration following
receptor activation.

Principle: Cells expressing the receptor of interest (e.g., GPR55 or GPR18) are loaded with a
calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon receptor activation and subsequent
release of calcium from intracellular stores, the dye binds to calcium, leading to an increase in
fluorescence that can be measured using a fluorescence plate reader.

General Protocol:
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Cell Culture: Plate HEK293 or other suitable cells stably or transiently expressing the target
receptor in a 96- or 384-well plate.

Dye Loading: Incubate the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable
buffer for approximately 1 hour at 37°C.

Compound Addition: For antagonist studies, pre-incubate the cells with 01918 for a defined
period.

Agonist Stimulation: Add the agonist (e.g., LPI for GPR55, NAGIly for GPR18) to the wells.

Fluorescence Measurement: Immediately measure the fluorescence intensity over time
using a fluorescence plate reader (e.g., FLIPR or FlexStation)[13][14][15].

Data Analysis: Analyze the change in fluorescence to determine ECso values for agonists
and ICso or pAz values for antagonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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